Cas no 2138145-39-6 (rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate
• CAS No: 2138145-39-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5934427
• PubChem ID: 129413860
• Update Time: 2025-08-04

rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-767580
• SCHEMBL23951361
• 2138145-39-6
• rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate

• Inchi： 1S/C12H21NO2/c1-15-12(14)11-8-13-7-10(11)9-5-3-2-4-6-9/h9-11,13H,2-8H2,1H3/t10-,11+/m0/s1
• InChI Key： OTUWIMKVPNIHSG-WDEREUQCSA-N
• SMILES： O(C)C([C@@H]1CNC[C@H]1C1CCCCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate

Introduction to Rac-Methyl (3R,4R)-4-Cyclohexylpyrrolidine-3-Carboxylate (CAS No. 2138145-39-6)

Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate, a compound with the chemical identifier CAS No. 2138145-39-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (3R,4R) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The< strong>rac-isomer, which denotes a mixture of equal amounts of enantiomers, is particularly interesting in drug development. The cyclohexyl substituent at the 4-position and the methyl ester group at the 3-position contribute to the unique physicochemical properties of this compound. These structural features influence its solubility, metabolic stability, and binding affinity to biological receptors. Understanding these attributes is essential for optimizing its pharmacokinetic profile and therapeutic efficacy.

In recent years, there has been a growing interest in pyrrolidine derivatives as scaffolds for novel drug candidates. These compounds exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The< strong>3R,4R configuration of Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate has been associated with enhanced binding affinity to certain receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific stereochemistry of Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate may contribute to its ability to interact selectively with neurological targets without causing significant side effects. This selectivity is crucial for developing safe and effective treatments for conditions such as Parkinson's disease and Alzheimer's disease.

Recent research has also highlighted the role of< strong>Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate in modulating inflammatory pathways. Studies have demonstrated that pyrrolidine derivatives can inhibit key enzymes involved in inflammation, such as COX-2 and lipoxygenase. The stereochemistry of this compound appears to enhance its inhibitory activity against these enzymes, suggesting its potential as an anti-inflammatory agent. This finding is particularly relevant given the increasing recognition of inflammation as a contributing factor in various chronic diseases.

The synthesis and characterization of Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate have been subjects of extensive research. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity and yield. Techniques such as chiral resolution and asymmetric synthesis have been crucial in obtaining the desired stereochemical configuration. These synthetic advances have not only facilitated the production of this compound but also provided insights into its structural properties and reactivity.

The pharmacological evaluation of Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate has revealed several promising characteristics. In vitro studies have shown that this compound exhibits potent binding affinity to various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These interactions are thought to underlie its observed pharmacological effects. Additionally, preclinical studies have indicated that Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate has favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance.

The development of novel therapeutic agents often involves optimizing drug candidates for improved efficacy and safety profiles. Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate represents an excellent example of how structural modifications can enhance drug-like properties. By fine-tuning its chemical structure, researchers can modulate its pharmacological activity and reduce potential side effects. This approach is particularly important in drug discovery pipelines where multiple iterations are required to identify optimal candidates.

The future prospects for Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate are promising given its diverse biological activities and favorable pharmacokinetic profile. Further research is needed to fully elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating preclinical findings into clinical applications.

In conclusion,< strong>Rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate is a remarkable compound with significant potential in pharmaceutical development. Its unique stereochemistry and structural features contribute to its diverse biological activities and therapeutic applications. As research continues to uncover new insights into its pharmacological properties,< strong>CAS No. 2138145-39-6 will undoubtedly play a pivotal role in shaping the future of drug discovery and development.